Cas no 2227741-49-1 (rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine)
The compound rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine is a chiral cyclopropane derivative featuring a fluorinated aromatic substituent. Its stereochemistry and structural rigidity contribute to potential applications in medicinal chemistry, particularly as a building block for bioactive molecules. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the dimethylcyclopropane scaffold offers conformational constraint, which can improve selectivity in target interactions. This compound may serve as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, or other fine chemicals requiring precise stereochemical control. Its well-defined stereocenters and functional group arrangement make it valuable for research in asymmetric synthesis and drug discovery.
2227741-49-1 structure
Product Name:rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine
CAS No:2227741-49-1
MF:C12H16FN
MW:193.260546684265
CID:5859410
PubChem ID:165627305
Update Time:2025-06-08
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine
- 2227741-49-1
- EN300-1786314
-
- Inchi： 1S/C12H16FN/c1-7-5-4-6-8(10(7)13)9-11(14)12(9,2)3/h4-6,9,11H,14H2,1-3H3/t9-,11-/m1/s1
- InChI Key： SOLDCGZLNFYCJZ-MWLCHTKSSA-N
- SMILES： FC1C(C)=CC=CC=1[C@@H]1[C@H](C1(C)C)N
Computed Properties
- Exact Mass: 193.126677677g/mol
- Monoisotopic Mass: 193.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26Ų
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1786314-0.05g |
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2227741-49-1 | 0.05g |
$1200.0 | 2023-09-19 | ||
| Enamine | EN300-1786314-0.1g |
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2227741-49-1 | 0.1g |
$1257.0 | 2023-09-19 | ||
| Enamine | EN300-1786314-0.25g |
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2227741-49-1 | 0.25g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1786314-0.5g |
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2227741-49-1 | 0.5g |
$1372.0 | 2023-09-19 | ||
| Enamine | EN300-1786314-1.0g |
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2227741-49-1 | 1g |
$1429.0 | 2023-06-03 | ||
| Enamine | EN300-1786314-2.5g |
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2227741-49-1 | 2.5g |
$2800.0 | 2023-09-19 | ||
| Enamine | EN300-1786314-5.0g |
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2227741-49-1 | 5g |
$4143.0 | 2023-06-03 | ||
| Enamine | EN300-1786314-10.0g |
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2227741-49-1 | 10g |
$6144.0 | 2023-06-03 | ||
| Enamine | EN300-1786314-1g |
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2227741-49-1 | 1g |
$1429.0 | 2023-09-19 | ||
| Enamine | EN300-1786314-5g |
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
2227741-49-1 | 5g |
$4143.0 | 2023-09-19 |
rac-(1R,3R)-3-(2-fluoro-3-methylphenyl)-2,2-dimethylcyclopropan-1-amine Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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